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Compound of Interest

Compound Name: Trioctylamine hydrochloride

Cat. No.: B075046 Get Quote

An In-depth Technical Guide on the Physical and Chemical Characteristics of Trioctylamine
Hydrochloride

Introduction
Trioctylamine hydrochloride (TOA·HCl) is the hydrochloride salt of the tertiary amine,

trioctylamine. Systematically named N,N-dioctyloctan-1-amine hydrochloride, its chemical

structure features a central nitrogen atom bonded to three eight-carbon alkyl chains (octyl

groups).[1] The formation of this salt results from the reaction of trioctylamine with hydrochloric

acid, where the lone pair of electrons on the nitrogen atom accepts a proton.[1] This ionic

nature, combined with the long, nonpolar alkyl chains, imparts unique properties that make it a

compound of significant interest in various scientific and industrial fields.[1] This guide provides

a comprehensive overview of its physical and chemical characteristics, experimental protocols,

and key applications for researchers, scientists, and drug development professionals.

Physical and Chemical Properties
The physical and chemical properties of Trioctylamine hydrochloride and its parent

compound, Trioctylamine, are summarized below. These tables provide a consolidated view of

key quantitative data.

Table 1: Physical Properties of Trioctylamine and
Trioctylamine Hydrochloride
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Property Trioctylamine
Trioctylamine
Hydrochloride

References

Appearance
Clear, colorless to

pale yellow oily liquid

Low melting

crystalline mass, white

to off-white

[2][3][4]

Molecular Formula C24H51N C24H52ClN [5][6][7]

Molecular Weight 353.67 g/mol 390.1 g/mol [5][8][6][7][9]

Melting Point -34 °C
Not specified, parent

amine is -34°C
[2][8][10]

Boiling Point
365-367 °C at 760

mmHg

363.5 °C at 760

mmHg
[6][9][10]

Density 0.809 g/mL at 25 °C

Not specified, parent

amine is 0.809 g/mL

at 25°C

[4][11]

Refractive Index n20/D 1.449
Not specified, parent

amine is n20/D 1.449
[4][10][11]

Flash Point 168 °C (closed cup) 147.4 °C [6][11]

Vapor Pressure <0.01 hPa at 20 °C
1.79E-05 mmHg at

25°C
[4][6][12]

Solubility

Insoluble in water;

soluble in chloroform,

alcohol, and ether

Exhibits aggregation

in organic solvents
[1][2][3][10]

Table 2: Chemical and Computational Properties
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Property
Value
(Trioctylamine)

Value
(Trioctylamine
Hydrochloride)

References

CAS Number 1116-76-3 1188-95-0 [1][8][6]

IUPAC Name
N,N-dioctyloctan-1-

amine

N,N-dioctyloctan-1-

amine;hydrochloride
[5][7]

LogP 11.22 9.17190 [8][6]

PSA (Polar Surface

Area)
3.24 Å² 3.24 Å² [8][6]

pKa
10.08 ± 0.50

(Predicted)
Not specified [4][13]

Experimental Protocols
Detailed methodologies are crucial for the synthesis, purification, and analysis of

Trioctylamine hydrochloride.

Synthesis of Trioctylamine Hydrochloride
The synthesis is typically achieved through the direct neutralization of trioctylamine with

hydrochloric acid.[1]

Objective: To produce Trioctylamine hydrochloride with high purity and yield.

Procedure:

Trioctylamine is dissolved in a suitable organic solvent.

Hydrochloric acid is added dropwise to the solution while stirring. A slight excess of

hydrochloric acid (e.g., a molar ratio of amine to acid of 1:1.2) is often used to ensure

complete protonation of the amine.[1]

The reaction progress is monitored by checking the pH of the mixture. The reaction is

considered complete when the pH reaches a range of 4–5.[1]
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The resulting Trioctylamine hydrochloride salt is then isolated, typically by evaporation

of the solvent.

Synthesis Workflow

Start Materials

Dissolve Trioctylamine
in Organic Solvent

Add Hydrochloric Acid
(Molar Ratio ~1:1.2)

Monitor pH
(Target: 4-5)

pH > 5

Isolate Product
(Solvent Evaporation)

pH is 4-5

Trioctylamine
Hydrochloride
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Caption: Workflow for the synthesis of Trioctylamine hydrochloride.

Purification Protocol
For applications requiring exceptionally high purity, a more rigorous purification protocol

involving the hydrochloride etherate salt is employed.[1]

Objective: To obtain high-grade Trioctylamine hydrochloride.

Procedure:

Convert the synthesized Trioctylamine hydrochloride into its amine hydrochloride

etherate salt.

Recrystallize the etherate salt multiple times (e.g., four times) from diethyl ether at a very

low temperature, approximately -30°C.[1][10]

Regenerate the highly pure free amine (Trioctylamine) through neutralization of the

purified salt.[1]

The purified amine can then be distilled under a high vacuum.[1][10]

Finally, convert the high-purity amine back into the hydrochloride salt using the synthesis

protocol described above.

Thin-layer chromatography (TLC) can be used to monitor the purity at each stage.[1]

Analytical Techniques
Several analytical methods are used to characterize Trioctylamine hydrochloride and study

its behavior.

Fourier-Transform Infrared Spectroscopy (FTIR): FTIR is used to confirm the formation of the

hydrochloride salt. The key spectral feature is the appearance of a broad and strong

absorption band associated with the N-H stretching vibration of the trioctylammonium cation,

which is formed upon protonation of the tertiary amine nitrogen.[1]
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Thermal Analysis (TG/DSC): Thermogravimetry (TG) and Differential Scanning Calorimetry

(DSC) are instrumental in investigating the thermal dissociation of Trioctylamine
hydrochloride. These techniques provide data on mass loss as a function of temperature

and the enthalpy of dissociation.[1] The dissociation is not a single event but occurs in two

continuous steps, primarily yielding tri-n-octylamine (TOA) and hydrogen chloride (HCl).[1]

Thermal Dissociation Pathway

Trioctylamine
Hydrochloride (TOA·HCl)

Step 1
(Initial Dissociation)

Intermediate Complex

Step 2
(Final Dissociation)

Trioctylamine (TOA) Hydrogen Chloride (HCl)

Click to download full resolution via product page

Caption: Two-step thermal dissociation of Trioctylamine hydrochloride.

Applications in Research and Development
Trioctylamine hydrochloride's unique amphiphilic nature makes it a versatile tool in various

applications.
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Solvent Extraction: This remains a primary application, particularly in hydrometallurgy for the

liquid-liquid extraction and separation of metal ions, such as precious metals and rare earth

elements.[2][14]

Nanomaterial Synthesis: It is significantly used in the synthesis of nanoparticles, acting as a

capping agent to control the size and shape of the nanocrystals.[1]

Phase Transfer Catalyst: The compound facilitates reactions between reactants located in

different immiscible phases (e.g., aqueous and organic), thereby increasing reaction rates.[1]

Drug Development: In the pharmaceutical industry, it can be used as an intermediate in the

synthesis of various compounds and as an ion-pairing agent in chromatography.[13][14][15]

Key Application Areas

Trioctylamine
Hydrochloride

Solvent Extraction
(e.g., Rare Earth Metals)

Nanoparticle Synthesis
(Capping Agent)

Phase Transfer
Catalysis

Pharmaceuticals
(Synthesis Intermediate,

Ion-Pairing Agent)

Click to download full resolution via product page

Caption: Overview of Trioctylamine hydrochloride applications.

Conclusion
Trioctylamine hydrochloride is a compound with well-defined physical and chemical

properties that underpin its broad utility in both research and industrial settings. Its role as an

extractant, catalyst, and synthesis component is of particular importance to chemists and drug

development professionals. The experimental protocols for its synthesis, purification, and

analysis are well-established, allowing for the production of high-purity material required for
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sensitive applications. A thorough understanding of its characteristics, as detailed in this guide,

is essential for its effective and innovative application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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